![molecular formula C16H16ClNO2S B2769774 N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-4-methoxybenzenecarboxamide CAS No. 339100-01-5](/img/structure/B2769774.png)
N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-4-methoxybenzenecarboxamide
Description
N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-4-methoxybenzenecarboxamide, also known as ML-18, is a novel compound that has shown potential in various scientific research applications. This compound belongs to the class of benzamide derivatives and has been synthesized using a unique method.
Scientific Research Applications
Antiviral Activity
The synthesis of this compound has been investigated, and it shows potential antiviral activity. Specifically, compounds derived from it—such as 7b and 7i —have demonstrated activity against the tobacco mosaic virus (TMV) . Further research could explore its efficacy against other viruses.
Medicinal Chemistry
Sulfonamide derivatives, including this compound, have revolutionized medicine due to their antibiotic properties. Researchers have explored their biological activities, and this compound’s unique structure may offer novel therapeutic opportunities . Investigating its interactions with biological targets could lead to new drug candidates.
Agricultural Applications
Sulfonamide derivatives have also piqued interest in agriculture. While some derivatives exhibit herbicidal properties , further studies could explore their potential as environmentally friendly pesticides. Investigating their effects on plant health and pest control could be valuable.
Bioactivity Screening
Given the compound’s 1,3,4-thiadiazole moiety, it’s worth screening for other bioactivities. Previous work has shown that certain 1,3,4-thiadiazoles possess anticonvulsant, antifungal, and antibacterial properties . Researchers could explore its effects on various biological systems.
Computational Chemistry
In silico studies can provide insights into the compound’s behavior. Researchers could perform molecular dynamics simulations, docking studies, or quantum mechanical calculations to understand its interactions with proteins, enzymes, or other molecules.
Chen, Z., Xu, W., Liu, K., Yang, S., Fan, H., Bhadury, P. S., Huang, D.-Y., & Zhang, Y. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9046–9056. DOI: 10.3390/molecules15129046
properties
IUPAC Name |
N-[2-(4-chlorophenyl)sulfanylethyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO2S/c1-20-14-6-2-12(3-7-14)16(19)18-10-11-21-15-8-4-13(17)5-9-15/h2-9H,10-11H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCBMXQVYXBQSSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCCSC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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